1-methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine

• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 1-methyl-N-(oxan-4-ylmethyl)pyrazol-4-amine
• InChI: InChI=1S/C10H17N3O/c1-13-8-10(7-12-13)11-6-9-2-4-14-5-3-9/h7-9,11H,2-6H2,1H3
• InChI Key: NFPORJWEQMTJTG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)NCC2CCOCC2

Description

1-methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine is a pyrazole derivative characterized by a methyl group at the 1-position of the pyrazole ring and an oxan-4-ylmethyl substituent on the amine at the 4-position. Its molecular formula is C9H17N3O, with a molecular weight of 181.24 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine typically involves the reaction of 1-methyl-1H-pyrazol-4-amine with oxan-4-ylmethyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with a base like triethylamine or sodium hydride to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

1-methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the oxan-4-ylmethyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of oxides or hydroxyl derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

1-methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity or modulating its function. The pathways involved may include signal transduction, metabolic regulation, or gene expression modulation.

Comparison with Similar Compounds

(a) 1-Methyl-N-(oxan-4-yl)-1H-pyrazol-4-amine

• Molecular Formula : C₈H₁₃N₃O

(b) 1-Methyl-N-(1,3-thiazol-5-ylmethyl)-1H-pyrazol-4-amine

• Molecular Formula : C₈H₁₀N₄S
• Key Difference : Thiazole ring replaces oxane, introducing sulfur.
• Impact : Sulfur’s electronegativity and aromatic thiazole may enhance π-π stacking interactions in biological targets. The molecular weight (194.26 g/mol) is slightly higher, suggesting increased lipophilicity .

(c) 1-{[4-(Trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine

• Molecular Formula : C₁₁H₁₀F₃N₃
• Key Difference : Aromatic trifluoromethylphenyl group instead of oxane.
• Impact : The electron-withdrawing CF₃ group improves metabolic stability and may enhance binding affinity in hydrophobic pockets .

(d) 3-Methyl-N-propyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine

• Molecular Formula : C₁₂H₁₆N₄
• Key Difference : Pyridine ring at the 1-position and propylamine at the 4-position.
• Impact : The pyridine group enables hydrogen bonding and aromatic interactions, as evidenced by its higher melting point (65–67°C) compared to the oxane derivative .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituent
1-methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine	181.24	Not reported	Oxan-4-ylmethyl
1-Methyl-N-(1,3-thiazol-5-ylmethyl)-1H-pyrazol-4-amine	194.26	Not reported	Thiazole
3-Methyl-N-propyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	216.28	65–67	Pyridine, propylamine
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	215.28	104–107	Cyclopropyl, pyridine

Notes:

• Pyridine-containing derivatives exhibit higher melting points due to stronger intermolecular interactions (e.g., hydrogen bonding) .
• The oxane group’s oxygen may enhance aqueous solubility, whereas thiazole or trifluoromethyl groups increase lipophilicity .

Spectral Data Comparison

NMR Spectroscopy

• 1-methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine : Expected signals for oxane protons (δ 3.3–3.8 ppm, multiplet) and pyrazole protons (δ 7.5–8.0 ppm, singlet).
• 1-{[4-(Trifluoromethyl)phenyl]methyl}-1H-pyrazol-4-amine : Distinct ¹⁹F NMR signal at δ -61.15 (CF₃) and aromatic protons at δ 7.6–7.8 ppm .
• N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine : Cyclopropyl protons appear as a multiplet (δ 0.5–1.2 ppm), with pyridine protons at δ 8.5–9.0 ppm .

Mass Spectrometry

• 1-methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine : ESIMS [M+H]⁺ at m/z 182.
• 1-(Tetrahydro-2H-pyran-2-yl)-N-(4-(trifluoromethyl)phenyl)-1H-pyrazol-4-amine : HRMS-ESI [M+H]⁺ m/z 277.0943 (calc. 277.0947) .

Biological Activity

1-Methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine is a pyrazole derivative that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This compound is characterized by its unique structural features, including a pyrazole ring and an oxan moiety, which may influence its interactions with biological targets.

Antimicrobial Properties

Research indicates that 1-methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine exhibits antimicrobial activity against several bacterial strains. Its mechanism of action is believed to involve the inhibition of specific enzymes crucial for microbial survival, thereby reducing microbial growth and proliferation.

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties . Preliminary studies suggest that it may modulate enzymatic activity involved in inflammatory pathways, potentially leading to therapeutic applications in treating conditions characterized by chronic inflammation . The specific molecular targets and pathways affected by this compound are still under investigation.

Antiproliferative Activity

In addition to its antimicrobial and anti-inflammatory effects, 1-methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine has shown antiproliferative activity in cancer cell lines. Mechanistic studies have indicated that it may induce cell cycle arrest and apoptosis in cancer cells, making it a candidate for further research in oncology .

Case Studies

A recent study highlighted the potential of pyrazole derivatives, including 1-methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine, in cancer therapy. The compound was shown to inhibit key enzymes involved in cell proliferation, leading to significant reductions in tumor growth in vitro and in vivo models .

Comparative Analysis

A comparative analysis of similar compounds reveals that while many pyrazole derivatives exhibit biological activities, the unique structure of 1-methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine may provide distinct advantages in targeting specific pathways:

Compound Name	Structure Characteristics	Biological Activity
1-Methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine	Methyl group at position 1 on pyrazole	Antimicrobial, anti-inflammatory, antiproliferative
2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amines	Contains oxan moiety; similar core structure	Potential anticancer properties
Pyrazole derivatives with halogen substituents	Variations in substituents on the pyrazole ring	Diverse biological activities

The precise mechanism of action for 1-methyl-N-(oxan-4-ylmethyl)-1H-pyrazol-4-amine remains to be fully elucidated. However, it is hypothesized that the compound interacts with specific molecular targets such as enzymes or receptors associated with inflammatory responses and cancer cell proliferation. This interaction could lead to the modulation of critical signaling pathways involved in these processes.